Cas no 2580238-03-3 (1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2580238-03-3
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 5664487
• PubChem ID: 165889614
• Update Time: 2025-05-22

1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580238-03-3
• EN300-27725076
• 1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C16H18N4O4/c21-15(22)14-10-19(18-17-14)9-13-7-4-8-20(13)16(23)24-11-12-5-2-1-3-6-12/h1-3,5-6,10,13H,4,7-9,11H2,(H,21,22)
• InChI Key： KUKWGMDRJKTLAW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1CN1C=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2580238-03-3)

In recent years, the compound 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2580238-03-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves a multi-step process that includes the formation of the triazole ring via click chemistry, followed by functionalization of the pyrrolidine moiety. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research. Notably, the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been a key advancement in the efficient construction of the triazole core.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary studies suggest that it may act as an inhibitor of certain proteases and kinases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The benzyloxycarbonyl (Cbz) protecting group in the molecule is thought to enhance its stability and bioavailability, making it a viable candidate for further drug development.

Recent in vitro and in vivo studies have explored the pharmacokinetic properties of 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid. These investigations have revealed favorable absorption and distribution profiles, although further optimization may be required to address metabolic stability issues. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurological disorders.

In conclusion, 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse therapeutic applications. Continued research into its mechanism of action, structural analogs, and formulation strategies will be essential to fully realize its potential. The compound's unique chemical properties and biological activity underscore its value as a subject of ongoing scientific inquiry.